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Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348

Carbetamide in Integrated Weed Management: A
Comparative Guide

A strategic tool for sustainable weed control,
Carbetamide offers a distinct mode of action crucial
for managing herbicide resistance in key
agricultural systems. This guide provides an
objective comparison of Carbetamide's performance
with alternative herbicides, supported by
experimental data, to aid researchers and
agricultural scientists in its effective integration into
weed management programs.

Carbetamide, a Group 23 herbicide, serves as a valuable component in integrated weed
management (IWM) strategies, particularly for controlling problematic grass weeds in pulse
crops and oilseed rape.[1][2] Its primary ultility lies in its unique mode of action, which helps to
mitigate the evolution of herbicide-resistant weed populations.[1] This guide delves into the
specifics of Carbetamide, presenting its performance in comparison to other chemical and
non-chemical weed control methods.
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Mechanism of Action

Carbetamide functions as a mitosis inhibitor, disrupting the formation of microtubules which
are essential for cell division in plants.[2][3] It is primarily absorbed by the roots of emerging
weeds. This mode of action leads to the failure of weed seedling emergence or severe stunting
and root pruning of those that do emerge, ultimately preventing them from competing with the

crop and producing seeds.
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Caption: Carbetamide's mechanism of action.

Performance and Efficacy: A Comparative Analysis

Carbetamide is particularly effective against several key grass weeds, including annual
ryegrass, barley grass, and brome grass, even those resistant to other herbicide groups. Its
performance is often compared to propyzamide, another residual herbicide commonly used in

similar cropping systems.

Table 1: Carbetamide Performance Against Annual Ryegrass in Pulses
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Application Application Weed Control Weed Control
Treatment . o
Rate (g ai/ha) Timing (%) - 35 DAS (%) - 85 DAS
Carbetamide 1002 IBS >90 >95
Carbetamide 2100 IBS >90 >95
Carbetamide 1002 PSPE >90 >95
Carbetamide 2100 PSPE >90 >95
) 70-78 (at 55
Carbetamide 1002 EPE 82
DAS)
_ 70-78 (at 55
Carbetamide 2100 EPE >95
DAS)
Equivalent to Equivalent to
Propyzamide - IBS Carbetamide Carbetamide

(1002 g ai/ha) (1002 g ai/ha)

Untreated

Control

*DAS: Days After Sowing. IBS: Incorporated by Sowing. PSPE: Post-Sowing, Pre-Emergence.
EPE: Early Post-Emergence. Data adapted from patent information.

Trials have indicated that Carbetamide's efficacy is often equal to or slightly better than
propyzamide. For instance, research has shown that a full dose of propyzamide (as Kerb Flo at
2.1 I/ha) resulted in approximately 85% control of black-grass, while a full dose of carbetamide
(3.5 kg/ha ) provided 60% control in oilseed rape. However, in pulse crops, trials between 2014
and 2019 demonstrated that Carbetamide provided equivalent or superior control of brome
grass compared to the industry standard, propyzamide.

Integration into Weed Management Systems

A key advantage of Carbetamide is its fit within an IWM approach, which emphasizes the use
of multiple weed control tactics to achieve long-term sustainability.

Key considerations for integrating Carbetamide:
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» Herbicide Rotation: To prevent the development of resistance and enhanced microbial
degradation, it is recommended to apply Carbetamide to a field no more than once every
four years. Rotating with herbicides from different mode of action groups is crucial.

o Tank-Mixing: Carbetamide can be tank-mixed with broadleaf herbicides like simazine to
broaden the spectrum of controlled weeds. It is also compatible with knockdown herbicides

such as paraquat.

o Application Flexibility: As a non-volatile herbicide, Carbetamide can be applied up to seven
days before being incorporated into the soil by sowing, offering a flexible application window.

Alternative Weed Management Strategies

While Carbetamide is a powerful tool, a truly integrated system incorporates a variety of

control methods.

Table 2: Comparison of Weed Management Alternatives
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Method

Mode of Action

Primary Target
Weeds

Advantages

Disadvantages

Chemical

Propyzamide

Mitosis inhibitor

Annual grasses

Effective residual

Potential for

resistance and

(Group 3) control off-target
movement
Requires
S Annual grasses Broad-spectrum mechanical
] ) Mitosis inhibitor ) ]
Trifluralin and some pre-emergent incorporation;
(Group 3) ]
broadleaf weeds control potential for crop
injury
Potential for
] groundwater
Photosynthesis N
_ _ o _ contamination;
Simazine inhibitor (Group Broadleaf weeds  Residual control

5)

resistance in

some weed
species
Can be
Seedling shoot Annual grasses Effective on expensive;
Pyroxasulfone growth inhibitor and some herbicide- potential for crop

(Group 15)

broadleaf weeds

resistant grasses

injury in some

conditions

ACCase inhibitor

Post-emergent

No residual
activity;
resistance is

Clethodim Grasses control of ) )
(Group 1) widespread in
emerged grasses
some grass
species
Non-Chemical
Breaks weed )
] ) Requires long-
Crop Rotation Cultural All cycles; improves

soil health

term planning
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Suppresses o
Can be difficult to
) weed
Cover Cropping Cultural All o manage and
germination and ]
terminate
growth
Buries weed Can lead to soil
Tillage Mechanical All seeds; disrupts erosion and
weed growth moisture loss
Labor-intensive
Hand Weeding Mechanical All Highly selective and costly for

large areas

Experimental Protocols

Detailed experimental protocols are essential for the validation and comparison of herbicide
efficacy. Below is a generalized workflow for a typical herbicide field trial.
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Site Selection
(Known weed pressure)

:

Plot Establishment
(Randomized complete block design)

:

Herbicide Application
(e.g., IBS, PSPE, EPE)

Throughout growing season

Data Collection
- Weed counts/biomass
- Crop vigor/phytotoxicity
- Yield

Statistical Analysis
(e.g., ANOVA)

Results Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Validating the use of Carbetamide in integrated weed
management systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668348#validating-the-use-of-carbetamide-in-
integrated-weed-management-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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